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CAS No.: 385810-21-9
Cat. No.: B1278974
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Executive Summary

4-Butyl-4'-hydroxychalcone (CAS 385810-21-9) is a functionalized flavonoid derivative
belonging to the chalcone class (1,3-diaryl-2-propen-1-ones). Structurally, it bridges the gap
between liquid crystal (LC) materials science—where the butyl tail provides necessary
anisotropy—and dermatological pharmacology, where the 4-hydroxychalcone scaffold acts as a
competitive tyrosinase inhibitor.

This guide provides a rigorous breakdown of its nomenclature, a self-validating synthesis
protocol via Claisen-Schmidt condensation, and an analysis of its mechanistic pathways in
biological systems.

Chemical Identity & Synonyms

Accurate identification is critical due to the high frequency of isomerism in chalcone derivatives
(e.g., confusion with Butein or 4'-butyl-4-hydroxychalcone).

Core Structure: The molecule consists of two aromatic rings joined by a three-carbon
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-unsaturated carbonyl system.

» Ring A (Acetophenone derived): Contains the 4-Hydroxyl group.[1][2]

e Ring B (Benzaldehyde derived): Contains the 4-Butyl group.

Table 1: Nomenclature & Identifiers

Category

Identifier | Synonym

Context

Common Name

4-Butyl-4'-hydroxychalcone

Standard Laboratory Usage

CAS Registry

385810-21-9

Unique Ildentifier

IUPAC Name

(E)-1-(4-hydroxyphenyl)-3-(4-
butylphenyl)prop-2-en-1-one

Official Chemical

Nomenclature

Alt. IUPAC

4-(4-Butylcinnamoyl)phenol

Emphasizes the phenol moiety

Structural Synonym

2-(4-Butylbenzylidene)-4'-

hydroxyacetophenone

Focus on synthesis precursors

Structural Synonym

p-Hydroxy-p'-butylchalcone

Older organic chemistry

notation

Molecular Formula

C19H2002

MW: 280.36 g/mol

SMILES

CCCCC1=CC=C(C=C1)/C=C/
C(=0)C2=CC=C(C=C2)0

Chemoinformatics

Application Class

Liquid Crystal Building Block;

Tyrosinase Inhibitor

Functional Classification

Synthesis Protocol: Claisen-Schmidt Condensation

Objective: Synthesize high-purity (E)-4-Butyl-4'-hydroxychalcone. Mechanism: Base-

catalyzed aldol condensation followed by dehydration.

Reagents & Materials[2][3][4]

e Precursor A: 4'-Hydroxyacetophenone (1.0 eq)

e Precursor B: 4-n-Butylbenzaldehyde (1.0 eq)
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Catalyst: Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) (40% ag. solution).

Solvent: Ethanol (Absolute).

Work-up: Dilute HCI (10%), Ice water, Ethyl Acetate (for recrystallization).

Step-by-Step Workflow

Solubilization: In a round-bottom flask, dissolve 10 mmol of 4'-Hydroxyacetophenone in 20
mL of ethanol. Stir until clear.

Addition: Add 10 mmol of 4-n-Butylbenzaldehyde to the solution.

Catalysis: Dropwise, add 5 mL of 40% KOH solution while stirring vigorously at room
temperature (25°C). The solution will darken (yellow/orange) indicating the formation of the
chalcone anion.

Reaction: Stir for 12—24 hours.

o Critical Control Point (CCP): Monitor via TLC (Hexane:Ethyl Acetate 7:3). The
disappearance of the aldehyde spot indicates completion.

Quenching: Pour the reaction mixture into 100 mL of crushed ice/water containing 10 mL of
10% HCI. This neutralizes the phenolate and precipitates the product.[3]

Isolation: Filter the yellow precipitate under vacuum. Wash with cold water to remove salts.

Purification: Recrystallize from hot Ethanol or Ethyl Acetate/Hexane to remove unreacted
aldehyde.

Visualization of Synthesis Logic

4'-Hydroxyacetophenone
(Ring A)

Thermodynamic
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Figure 1: Claisen-Schmidt condensation pathway. The base catalyst generates an enolate from
the acetophenone, which attacks the aldehyde carbonyl.

Mechanism of Action: Biological & Material

While often cataloged as a liquid crystal intermediate due to its rigid rod-like structure
(mesogen), the 4-butyl-4'-hydroxy substitution pattern possesses significant pharmacological

relevance, particularly in dermatology.

Tyrosinase Inhibition (Skin Depigmentation)

The structure mimics 4-n-butylresorcinol (a potent whitening agent) but extends the conjugation
system.

e Pharmacophore: The 4-hydroxyl group on Ring A mimics Tyrosine (the natural substrate).

 Lipophilic Tail: The 4-butyl group on Ring B enhances penetration through the melanocyte
lipid bilayer and stabilizes the enzyme-inhibitor complex via hydrophobic interactions.

e Mechanism: It acts as a competitive inhibitor of Tyrosinase, preventing the oxidation of L-
DOPA to Dopaquinone, thereby halting melanin synthesis.

Visualization of Inhibition Pathway
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Figure 2: Competitive inhibition of Tyrosinase.[4] The chalcone occupies the active site,
preventing substrate oxidation.

Safety & Handling (SDS Summary)

Based on standard hazard classifications for substituted chalcones and specific supplier data
(TCI Chemicals).
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Parameter Classification Precaution
Signal Word WARNING
o Wear nitrile gloves. Wash
Skin Irritation Category 2 (H315) ) )
immediately upon contact.
Wear safety goggles. Rinse
Eye Irritation Category 2A (H319) cautiously with water for 15
min.
Store under inert gas
Storage Room Temp (15-25°C) (Argon/Nitrogen) to prevent
oxidation of the alkene.
Soluble in DMSO, Ethanol,
Solubility Lipophilic Ethyl Acetate. Insoluble in
water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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